Cas no 25095-48-1 (Pyrimidine, 2,4-diphenyl-)

Pyrimidine, 2,4-diphenyl- structure
Pyrimidine, 2,4-diphenyl- structure
Product Name:Pyrimidine, 2,4-diphenyl-
CAS No:25095-48-1
MF:C16H12N2
MW:232.279883384705
CID:1420667
PubChem ID:11230014
Update Time:2025-04-20

Pyrimidine, 2,4-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 2,4-diphenyl-
    • 2,4-diphenylpyrimidine
    • diphenylpyrimidine
    • 25095-48-1
    • DTXSID90459467
    • AC-907/34111010
    • SCHEMBL190954
    • Inchi: 1S/C16H12N2/c1-3-7-13(8-4-1)15-11-12-17-16(18-15)14-9-5-2-6-10-14/h1-12H
    • InChI Key: WDRUBCBSUBXPSW-UHFFFAOYSA-N
    • SMILES: N1C(C2C=CC=CC=2)=NC=CC=1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 232.10016
  • Monoisotopic Mass: 232.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78
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